![molecular formula C16H13NO2 B5424057 N-(4-methoxyphenyl)-3-phenyl-2-propynamide](/img/structure/B5424057.png)
N-(4-methoxyphenyl)-3-phenyl-2-propynamide
Overview
Description
N-(4-methoxyphenyl)-3-phenyl-2-propynamide, also known as MPP, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. MPP is a member of the propargylamine class of compounds, which have been shown to have neuroprotective and anti-inflammatory effects. In
Mechanism of Action
N-(4-methoxyphenyl)-3-phenyl-2-propynamide's mechanism of action is primarily through the inhibition of MAO-B. MAO-B is an enzyme that is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B, this compound can increase dopamine levels and protect neurons from oxidative stress. This compound has also been shown to have anti-proliferative and anti-inflammatory effects through other mechanisms that are not fully understood.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In the brain, this compound can increase dopamine levels and protect neurons from oxidative stress. In cancer cells, this compound can induce cell cycle arrest and apoptosis. In macrophages, this compound can inhibit the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-3-phenyl-2-propynamide in lab experiments is its high purity and yield. The synthesis method for this compound has been optimized for high yield and purity, making it a reliable compound for research studies. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-3-phenyl-2-propynamide. One area of research is the development of this compound analogs with improved pharmacological properties. Another area of research is the investigation of this compound's potential therapeutic applications in other areas, such as cardiovascular disease and diabetes. Additionally, more research is needed to fully understand this compound's mechanism of action and its effects on different cell types.
Scientific Research Applications
N-(4-methoxyphenyl)-3-phenyl-2-propynamide has been studied for its potential therapeutic applications in several areas, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases such as Parkinson's and Alzheimer's, this compound has been shown to have neuroprotective effects by inhibiting the activity of monoamine oxidase B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B, this compound can increase dopamine levels and protect neurons from oxidative stress.
In cancer research, this compound has been shown to have anti-proliferative effects on several cancer cell lines, including breast, lung, and colon cancer. This compound has been shown to induce cell cycle arrest and apoptosis in these cancer cells, suggesting that it may have potential as a cancer therapeutic.
Inflammation is another area of research where this compound has shown promise. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in macrophages, suggesting that it may have potential as an anti-inflammatory agent.
properties
IUPAC Name |
N-(4-methoxyphenyl)-3-phenylprop-2-ynamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c1-19-15-10-8-14(9-11-15)17-16(18)12-7-13-5-3-2-4-6-13/h2-6,8-11H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDVRUGKDDZWJJO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C#CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
5.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47200064 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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